4-chloro-2,3-difluoro-N-(2-fluorophenyl)benzamide

• IUPAC Name: 4-chloro-2,3-difluoro-N-(2-fluorophenyl)benzamide
• InChI: InChI=1S/C13H7ClF3NO/c14-8-6-5-7(11(16)12(8)17)13(19)18-10-4-2-1-3-9(10)15/h1-6H,(H,18,19)
• InChI Key: AXACLMAMALWTIK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)C2=C(C(=C(C=C2)Cl)F)F)F
• Molecular Formula: C13H7ClF3NO
• Molecular Weight: 285.65 g/mol

Description

4-chloro-2,3-difluoro-N-(2-fluorophenyl)benzamide is an aromatic compound that belongs to the class of benzamides This compound is characterized by the presence of chloro, difluoro, and fluorophenyl groups attached to a benzamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-chloro-2,3-difluoro-N-(2-fluorophenyl)benzamide typically involves the reaction of 4-chloro-2,3-difluorobenzoyl chloride with 2-fluoroaniline. The reaction is carried out in the presence of a base such as triethylamine, which acts as a catalyst. The reaction mixture is usually stirred at room temperature for several hours to ensure complete conversion of the reactants to the desired product.

Industrial Production Methods

On an industrial scale, the production of this compound may involve similar synthetic routes but with optimized reaction conditions to enhance yield and purity. The use of continuous flow reactors and automated systems can improve the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

4-chloro-2,3-difluoro-N-(2-fluorophenyl)benzamide undergoes various types of chemical reactions, including:

Substitution Reactions: The chloro and fluoro groups can be substituted with other functional groups under appropriate conditions.

Oxidation and Reduction Reactions: The compound can undergo oxidation and reduction reactions, leading to the formation of different products.

Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura coupling, which involves the formation of carbon-carbon bonds.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines and thiols. The reactions are typically carried out in polar solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation Reactions: Oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are used.

Reduction Reactions: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Coupling Reactions: Palladium catalysts and boronic acids are commonly used in Suzuki-Miyaura coupling reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted benzamides, while oxidation and reduction reactions can lead to the formation of different oxidized or reduced derivatives.

Scientific Research Applications

4-chloro-2,3-difluoro-N-(2-fluorophenyl)benzamide has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-chloro-2,3-difluoro-N-(2-fluorophenyl)benzamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-chloro-N-(3-fluorophenyl)benzamide
• N-(2,4-difluorophenyl)-2-fluorobenzamide
• 2-bromo-N-(2,4-dichlorophenyl)benzamide

Uniqueness

4-chloro-2,3-difluoro-N-(2-fluorophenyl)benzamide is unique due to the specific arrangement of chloro, difluoro, and fluorophenyl groups on the benzamide core. This unique structure imparts distinct chemical and biological properties, making it valuable for various research applications.